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Compound of Interest

Compound Name: (Rac)-SAR131675

Cat. No.: B15578845

Get Quote

These application notes provide detailed information and protocols for the in vivo administration

of (Rac)-SAR131675, a potent and selective inhibitor of Vascular Endothelial Growth Factor

Receptor 3 (VEGFR-3). The content is intended for researchers, scientists, and drug

development professionals working in preclinical and pharmacological research.

Introduction
(Rac)-SAR131675 is a small molecule inhibitor of the VEGFR-3 tyrosine kinase.[1][2] VEGFR-

3 and its ligands, VEGF-C and VEGF-D, are key regulators of lymphangiogenesis, the

formation of new lymphatic vessels.[3][4] Dysregulation of the VEGFR-3 signaling pathway is

implicated in various pathological processes, including tumor metastasis, inflammation, and

diabetic nephropathy.[3][4][5][6][7] In preclinical studies, SAR131675 has demonstrated

significant anti-lymphangiogenic, anti-tumoral, and anti-metastatic activities.[1][5] It has been

shown to be well-tolerated in mice and effective in various disease models.[5]

Quantitative Data Summary
The following tables summarize the quantitative data from various in vivo studies involving the

administration of SAR131675.
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Table 1: In Vivo Efficacy Studies of SAR131675
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Animal
Model

Administrat
ion Route

Dosage
Treatment
Schedule

Key
Findings

Reference

Colorectal

Cancer Liver

Metastasis

(Mouse)

Oral Gavage 120 mg/kg

Daily, from

day 1 post-

tumor

induction

Significantly

reduced

tumor burden

and F4/80+

macrophages

in the liver.

[8]

4T1

Mammary

Carcinoma

(Mouse)

Oral
30 and 100

mg/kg/d

Daily, from

day 5 to 21

post-

implantation

Significantly

reduced

tumor volume

(24% at 30

mg/kg/d, 50%

at 100

mg/kg/d).

Reduced

lymph node

invasion and

lung

metastasis.

[5]

RIP1-Tag2

Pancreatic

Neuroendocri

ne Tumors

(Mouse)

Oral 100 mg/kg/d

Daily, from

week 10 to

12.5

Significantly

decreased

tumor burden

(62%).

[1][5]

FGF2-

Induced

Angiogenesis

and

Lymphangiog

enesis

(Mouse)

Oral
30, 100, 300

mg/kg/d

Daily, for 7

days

Significantly

reduced

VEGFR-3

levels and

hemoglobin

content at

100 mg/kg/d.

[5]
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Diabetic

Nephropathy

(db/db

Mouse)

Diet Not specified

For 12 weeks

from 8 weeks

of age

Ameliorated

dyslipidemia,

albuminuria,

and lipid

accumulation

in the

kidneys.

[6]

Signaling Pathway
SAR131675 primarily targets the VEGFR-3 signaling pathway. The binding of ligands VEGF-C

or VEGF-D to VEGFR-3 on lymphatic endothelial cells and other cell types, such as

macrophages, triggers receptor dimerization and autophosphorylation of tyrosine residues in

the intracellular domain. This activation initiates downstream signaling cascades, including the

PI3K-Akt and MAPK-ERK pathways, which are crucial for cell proliferation, migration, and

survival.[4] SAR131675 acts as an ATP-competitive inhibitor, blocking the kinase activity of

VEGFR-3 and thereby inhibiting these downstream effects.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.researchgate.net/publication/331492921_Inhibition_of_lymphatic_proliferation_by_the_selective_VEGFR-3_inhibitor_SAR131675_ameliorates_diabetic_nephropathy_in_dbdb_mice
https://www.mdpi.com/2073-4409/13/1/68
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578845?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Cell Membrane

Intracellular Space

VEGF-C

VEGFR-3

VEGF-D

PI3K

 Activates
MAPK/ERK

 Activates

Akt
Proliferation

Survival

Migration
SAR131675

Click to download full resolution via product page

VEGFR-3 signaling pathway and inhibition by SAR131675.

Experimental Protocols
The most common route of administration for (Rac)-SAR131675 in in vivo studies is oral

gavage.

Preparation of (Rac)-SAR131675 for Oral Administration
Materials:

(Rac)-SAR131675 powder

Vehicle solution:

Option 1: 0.6% (w/v) Methylcellulose and 0.5% (v/v) Tween 80 in sterile water.[8]
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Option 2: Carboxymethylcellulose sodium (CMC-Na) solution in sterile water.[9]

Sterile tubes

Vortex mixer

Sonicator (optional)

Protocol:

Calculate the required amount of (Rac)-SAR131675 based on the desired dose and the

number and weight of the animals.

Prepare the chosen vehicle solution under sterile conditions.

Weigh the calculated amount of (Rac)-SAR131675 powder and place it in a sterile tube.

Add the appropriate volume of the vehicle solution to the tube to achieve the desired final

concentration.

Vortex the mixture vigorously to suspend the compound. Sonication can be used to aid in

achieving a homogenous suspension.

Visually inspect the suspension to ensure it is homogenous before administration. Prepare

the suspension fresh daily.

In Vivo Administration via Oral Gavage
Materials:

Prepared (Rac)-SAR131675 suspension

Appropriately sized gavage needles (e.g., 20-22 gauge, 1.5-2 inches long for mice)

Syringes (1 mL)

Animal scale

Protocol:
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Weigh each animal to determine the precise volume of the drug suspension to be

administered.

Gently restrain the animal. For mice, this can be done by scruffing the neck and back to

immobilize the head and body.

Draw the calculated volume of the (Rac)-SAR131675 suspension into the syringe fitted with

a gavage needle.

Carefully insert the gavage needle into the animal's mouth, passing it over the tongue and

down the esophagus. Ensure the needle does not enter the trachea.

Slowly dispense the suspension into the stomach.

Gently remove the gavage needle.

Return the animal to its cage and monitor for any immediate adverse reactions.

Repeat the administration daily or as required by the experimental design.

Experimental Workflow
The following diagram illustrates a typical experimental workflow for an in vivo efficacy study of

(Rac)-SAR131675.
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A representative experimental workflow for in vivo studies.
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Safety Precautions
Follow all institutional guidelines for animal handling and care.

Wear appropriate personal protective equipment (PPE), including gloves and a lab coat,

when handling (Rac)-SAR131675.

Perform all procedures in a clean and, where necessary, sterile environment to prevent

infection.

Monitor animals closely for any signs of toxicity or distress during the treatment period.

Although SAR131675 is reported to be well-tolerated, adverse metabolic effects led to the

termination of its preclinical development.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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